3,4-Dibromothieno[2,3-b]thiophene

• IUPAC Name: 3,4-dibromothieno[2,3-b]thiophene
• InChI: InChI=1S/C6H2Br2S2/c7-3-1-9-6-5(3)4(8)2-10-6/h1-2H
• InChI Key: BUGQRBSPOFSLQS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)SC=C2Br)Br
• Molecular Formula: C6H2Br2S2
• DSSTOX Substance ID: DTXSID80201371
• Molecular Weight: 298.0 g/mol
• CAS No.: 53255-78-0

Description

3,4-Dibromothieno[2,3-b]thiophene is a useful research compound. Its molecular formula is C6H2Br2S2 and its molecular weight is 298 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Polyfunctionalized Thiophenes and Enediynes

3,4-Dibromothieno[2,3-b]thiophene has been utilized in the synthesis of polyfunctionalized thiophenes and enediynes through ring-opening reactions. This involves Br → Li exchange and warming to ambient temperature, resulting in the formation of these polyfunctionalized compounds (Fuller, Iddon, & Smith, 1997).

Development of Low Band Gap Polymers

The chemical serves as a starting material for 2-phenylthieno[3,4-b]thiophene, leading to the electropolymerization and formation of low band gap polymers. These polymers are characterized by their electrochemical properties and have applications in conductive materials (Neef, Brotherston, & Ferraris, 1999).

Precursors for Electrogeneated Conjugated Polymers

This compound is utilized in the synthesis of 3,6-dialkoxythieno[3,2-b]thiophenes. These compounds act as precursors for electropolymerisation, offering insights into the electronic properties of the resulting polymers, which have potential applications in electronic and photovoltaic devices (Hergué, Frère, & Roncali, 2011).

Alternative Synthetic Routes

An alternative synthetic route to Thieno[3,4-b]Thiophene using 3,4-dibromothiophene has been reported. This method demonstrates a more efficient and higher-yield approach to synthesizing this compound, which is a crucial building block in various chemical syntheses (Brandsma & Verkruijsse, 1990).

Electropolymerization and Electronic Properties

The monomer this compound undergoes electropolymerization to form novel low band gap polymers. These polymers are characterized by cyclic voltammetry and electrochemistry, revealing their potential in the development of new electronic materials (Chou & Tsai, 1991).

Building Blocks for Unsyrmmetrical Thiophenes

This compound is also a key ingredient in the creation of unsymmetrically 3,4-disubstituted thiophenes, further demonstrating its versatility in chemical synthesis and applications in materials science (Ye & Wong, 1997).

Safety and Hazards

3,4-Dibromothieno[2,3-b]thiophene is known to cause skin irritation and serious eye irritation. It is recommended to wash skin thoroughly after handling.

Future Directions

Thienothiophenes, including 3,4-Dibromothieno[2,3-b]thiophene, have attracted significant attention due to their potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching and so forth.

Mechanism of Action

Target of Action

It’s known to be used in proteomics research , suggesting it may interact with proteins or other biological molecules.

Mode of Action

A related compound, tt-5-p, has been reported to undergo self-oligomerization in cells upon light irradiation . This process could potentially influence the interaction of 3,4-Dibromothieno[2,3-b]thiophene with its targets.

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently unavailable . Its solid state and sensitivity to light, air, and heat suggest that these factors could influence its bioavailability.

Result of Action

The related compound tt-5-p has been shown to induce cell apoptosis upon light irradiation . This suggests that this compound might have similar effects under certain conditions.

Action Environment

This compound is sensitive to light, air, and heat . Therefore, these environmental factors could potentially influence its action, efficacy, and stability. It’s recommended to store the compound under inert gas at temperatures below 0°C .

Biochemical Analysis

Biochemical Properties

3,4-Dibromothieno[2,3-b]thiophene plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound is known to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various substrates in the liver. The interaction between this compound and cytochrome P450 enzymes involves the binding of the compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity. Additionally, this compound has been observed to interact with glutathione S-transferase, an enzyme involved in detoxification processes, by forming conjugates that facilitate the excretion of toxic substances from the body .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell signaling pathways, particularly the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation. By modulating the activity of key proteins in this pathway, this compound can alter gene expression and cellular metabolism. For instance, exposure to this compound has been linked to changes in the expression of genes involved in oxidative stress response and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as DNA and proteins. This binding can lead to the inhibition or activation of enzyme activity, depending on the nature of the interaction. For example, this compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, by stabilizing the enzyme-DNA complex and preventing the re-ligation of DNA strands . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and altering their binding affinity to DNA.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods. Exposure to light and heat can accelerate the degradation process, leading to the formation of reactive intermediates that may have different biological activities . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell cycle progression and increased oxidative stress.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects, with no significant changes in physiological parameters observed. At higher doses, this compound can induce toxic effects, including liver and kidney damage, as well as alterations in hematological parameters . Threshold effects have been observed, with a clear dose-response relationship indicating increased toxicity at higher concentrations.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those mediated by cytochrome P450 enzymes. The metabolism of this compound involves oxidative reactions that lead to the formation of hydroxylated metabolites, which are subsequently conjugated with glucuronic acid or sulfate for excretion . These metabolic transformations can influence the overall biological activity of this compound, as the metabolites may have different pharmacokinetic and pharmacodynamic properties compared to the parent compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins. This compound is known to interact with organic anion-transporting polypeptides (OATPs), which mediate its uptake into hepatocytes and other cell types . Once inside the cell, this compound can accumulate in specific cellular compartments, such as the endoplasmic reticulum and mitochondria, where it may exert its biological effects.

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function. This compound has been found to localize predominantly in the endoplasmic reticulum and mitochondria, where it can interact with key enzymes and proteins involved in cellular metabolism and stress response . The targeting of this compound to these specific compartments is mediated by post-translational modifications and targeting signals that direct its localization within the cell.

Synthesis routes and methods

Procedure details

A mixture of 2,3,4,5-tetrabromothieno[2,3-b]thiophene (0.83 g, 1.8 mmol), zinc dust (0.29 g, 4.4 mmol), and acetic acid (30 ml) is refluxed for 2 h. The reaction mixture is poured into water, extracted with DCM, washed with aqueous saturated sodium carbonate solution, dried (Na2SO4), and concentrated under reduced pressure. The product is purified by recrystallisation from hot methanol to obtain white fibrous crystals (389 mg, 72%). M/Z (298, t, M+). Found C, 24.5; H, 0.8. Calc. for C6H2Br2S2C, 24.2; H, 0.7. 1H NMR (300 MHz, CDCl3) δ 7.32 (s, 2H). 13C NMR (300 MHz, CDCl3) δ 139.35, 137.42, 126.44, 102.96.

Customer Q & A

Q1: What is the main application of 3,4-dibromothieno[2,3-b]thiophene in organic synthesis?

A1: this compound serves as a valuable precursor for synthesizing polyfunctionalized thiophenes and enediynes. This is achieved through its reaction with butyllithium (BuLi), which facilitates bromine-lithium exchange, leading to the formation of 3,4-dilithiated thieno[2,3-b]thiophene. [] This dilithiated intermediate can then undergo various reactions with electrophiles to introduce desired functionalities. Furthermore, under specific conditions, a novel tandem ring-opening process can occur, resulting in the formation of polyfunctionalized enediynes. []

Q2: How does the structure of this compound enable this reactivity?

A2: The two bromine atoms in the 3 and 4 positions of the thieno[2,3-b]thiophene core are susceptible to lithium-halogen exchange reactions. This is due to the relatively weaker carbon-bromine bond compared to carbon-hydrogen bonds, making these positions prone to attack by strong bases like BuLi. The resulting dilithiated species exhibits enhanced reactivity due to the presence of two carbon-lithium bonds, enabling the formation of new carbon-carbon bonds with electrophiles. Additionally, the specific arrangement of the thienothiophene core influences the ring-opening process, leading to the formation of enediynes. []